Cas no 477600-69-4 (cis-1-benzyl-N,4-dimethylpiperidin-3-amine)

• Product Name: cis-1-benzyl-N,4-dimethylpiperidin-3-amine
• CAS No: 477600-69-4
• MF: C₁₄H₂₂N₂
• MW: 218.337883472443
• MDL: MFCD11978163
• CID: 328275
• PubChem ID: 44630605
• Update Time: 2025-07-26

cis-1-benzyl-N,4-dimethylpiperidin-3-amine Chemical and Physical Properties

Names and Identifiers

• CIS-BENZYL-N,4-DIMETHYLPIPERIDIN-3-AMINE
• (3R,4R)-1-Benzyl-N,4-dimethylpiperidin-3-amine
• (3S,4S)-1-benzyl-N,4-dimethylpiperidin-3-amine
• 3-Piperidinamine, N,4-dimethyl-1-(phenylmethyl)-, (3R,4R)-rel-
• cis-1-Benzyl-N,4-dimethylpiperidin-3-amine
• N-propyl-4,5,6,7-tetrahydrobenzo[d]thiazol-6-aMine (Hydrochloride)
• 3-piperidinamine, N,4-dimethyl-1-(phenylmethyl)-, (3S,4S)-
• 3-PIPERIDINAMINE, N,4-DIMETHYL-1-(PHENYLMETHYL)-, (3R,4R)-
• NVKDDQBZODSEIN-OCCSQVGLSA-N
• FCH2823482
• PB32723
• LS30281
• CM14193
• AB1006556
• AB0025048
• ST
• cis-(1-Benzyl-4-methyl-piperidin-3-yl)-methyl-amine
• (3S,4S)-N,4-dimethyl-1-(phenylmethyl)-3-piperidinamine
• A887032
• SC1124
• AMY37664
• 477600-69-4
• SCHEMBL1993388
• 3-Piperidinamine pound notN pound not4-dimethyl-1-(phenylmethyl)- pound not hydrochloride (1:2) pound not (3S pound not4S)-
• (3S,4S)-1-BENZYL-N,4-DIMETHYLPIPERIDIN-3-AMINE (REL)
• (3S,4S)-1-Benzyl-N,4-dimethylpiperidin-3-amine, AldrichCPR
• (3S,4S)-(1-Benzyl-4-methyl-piperidin-3-yl)-methyl-amine
• J-501289
• rel-((3S,4S)-1-Benzyl-N,4-dimethylpiperidin-3-amine)
• 1354621-59-2
• DS-11066
• A827335
• NVKDDQBZODSEIN-GXTWGEPZSA-N
• 4X53PX993G
• AKOS015839156
• AC-24273
• 1-Benzyl-N,4-dimethylpiperidin-3-amine, (3S,4S)-
• MFCD09878607
• CS-0058683
• cis-1-benzyl-N,4-dimethylpiperidin-3-amine

• MDL： MFCD11978163
• Inchi： 1S/C14H22N2/c1-12-8-9-16(11-14(12)15-2)10-13-6-4-3-5-7-13/h3-7,12,14-15H,8-11H2,1-2H3/t12-,14+/m0/s1
• InChI Key： NVKDDQBZODSEIN-GXTWGEPZSA-N
• SMILES： N1(CC2C=CC=CC=2)CC[C@H](C)[C@@H](C1)NC

Computed Properties

• Exact Mass: 218.17800
• Monoisotopic Mass: 218.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3
• XLogP3: 2.3

Experimental Properties

• PSA: 15.27000
• LogP: 2.44520